Cas no 1904200-95-8 ((2-fluorophenyl)((5R,8S)-6,7,8,9-tetrahydro-5H-5,8-epiminocyclohepta[d]pyrimidin-10-yl)methanone)

• Product Name: (2-fluorophenyl)((5R,8S)-6,7,8,9-tetrahydro-5H-5,8-epiminocyclohepta[d]pyrimidin-10-yl)methanone
• CAS No: 1904200-95-8
• MF: C₁₆H₁₄FN₃O
• MW: 283.300266742706
• CID: 6072922
• PubChem ID: 92075620
• Update Time: 2025-07-15

(2-fluorophenyl)((5R,8S)-6,7,8,9-tetrahydro-5H-5,8-epiminocyclohepta[d]pyrimidin-10-yl)methanone Chemical and Physical Properties

Names and Identifiers

• (2-fluorophenyl)((5R,8S)-6,7,8,9-tetrahydro-5H-5,8-epiminocyclohepta[d]pyrimidin-10-yl)methanone
• 1904200-95-8
• AKOS025338568
• F6471-2020
• 12-(2-fluorobenzoyl)-4,6,12-triazatricyclo[7.2.1.0^{2,7}]dodeca-2(7),3,5-triene
• (2-fluorophenyl)-(4,6,12-triazatricyclo[7.2.1.02,7]dodeca-2,4,6-trien-12-yl)methanone

• Inchi： 1S/C16H14FN3O/c17-13-4-2-1-3-11(13)16(21)20-10-5-6-15(20)12-8-18-9-19-14(12)7-10/h1-4,8-10,15H,5-7H2
• InChI Key： WMLYOZLWPGZVQS-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C(N1C2C3=CN=CN=C3CC1CC2)=O

Computed Properties

• Exact Mass: 283.11209024g/mol
• Monoisotopic Mass: 283.11209024g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 46.1Ų

Additional information on (2-fluorophenyl)((5R,8S)-6,7,8,9-tetrahydro-5H-5,8-epiminocyclohepta[d]pyrimidin-10-yl)methanone

Comprehensive Analysis of (2-fluorophenyl)((5R,8S)-6,7,8,9-tetrahydro-5H-5,8-epiminocyclohepta[d]pyrimidin-10-yl)methanone (CAS No. 1904200-95-8)

The compound (2-fluorophenyl)((5R,8S)-6,7,8,9-tetrahydro-5H-5,8-epiminocyclohepta[d]pyrimidin-10-yl)methanone, identified by CAS No. 1904200-95-8, represents a sophisticated molecular structure with significant potential in pharmaceutical research. Its unique epiminocyclohepta[d]pyrimidine core and 2-fluorophenyl moiety make it a subject of interest for drug discovery, particularly in targeting neurological and metabolic disorders. Researchers are increasingly exploring its structure-activity relationship (SAR) to optimize therapeutic efficacy.

In recent years, the demand for novel small-molecule inhibitors and kinase modulators has surged, driven by advancements in precision medicine. This compound’s stereospecific configuration (5R,8S) and hydrogenated pyrimidine backbone align with trends in fragment-based drug design (FBDD). Its fluorinated aromatic ketone group enhances bioavailability, a critical factor in central nervous system (CNS) drug development—a hot topic in 2024 due to rising neurodegenerative disease prevalence.

Synthetic routes to CAS 1904200-95-8 often involve asymmetric catalysis and ring-closing metathesis, techniques frequently searched in academic and industrial databases. The compound’s chiral purity is paramount, as impurities can skew in vitro assay results. Analytical methods like HPLC-MS and NMR spectroscopy are essential for quality control, addressing common user queries about compound characterization protocols.

From a commercial perspective, 1904200-95-8 is cataloged by specialty chemical suppliers as a research-grade intermediate. Its pricing and availability fluctuate based on GMP synthesis scalability—a concern for labs focusing on preclinical studies. Discussions in forums often highlight challenges in large-scale purification, reflecting broader industry pain points.

Environmental and regulatory considerations for this compound are minimal, as it lacks eco-toxicity flags in major databases. However, its lipophilicity (LogP) warrants scrutiny during ADMET profiling, a recurring theme in medicinal chemistry webinars. Computational models predict moderate cytochrome P450 interactions, suggesting manageable drug-drug interaction risks.

Future applications may exploit its bicyclic scaffold to develop allosteric modulators for G-protein-coupled receptors (GPCRs)—a trending area in AI-driven drug discovery. Patent landscapes reveal growing interest in analogous structures for immuno-oncology, though 1904200-95-8 itself remains primarily a tool compound.

In summary, (2-fluorophenyl)((5R,8S)-6,7,8,9-tetrahydro-5H-5,8-epiminocyclohepta[d]pyrimidin-10-yl)methanone exemplifies the intersection of structural complexity and therapeutic potential. Its study addresses key questions in hit-to-lead optimization while aligning with 2024’s emphasis on targeted molecular therapies.